Cas no 1782116-92-0 ((2,2'-Bipyrazine) (2,2'-linked (4-methylpyridine)) ruthenium hexafluorophosphate)

• Product Name: (2,2'-Bipyrazine) (2,2'-linked (4-methylpyridine)) ruthenium hexafluorophosphate
• CAS No: 1782116-92-0
• MF: C₂₈H₂₄F₁₂N₁₀P₂Ru
• MW: 891.555526733398
• CID: 4671079
• PubChem ID: 156597285
• Update Time: 2025-11-01

(2,2'-Bipyrazine) (2,2'-linked (4-methylpyridine)) ruthenium hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• (2,2'-bipyrazine) (2,2'-linked (4-methylpyridine)) ruthenium hexafluorophosphate
• 4-methyl-2-(4-methylpyridin-2-yl)pyridine;2-pyrazin-2-ylpyrazine;ruthenium(2+);dihexafluorophosphate
• (pyrazin-2-yl)rutheniumbis(ylium); 4,4'-dimethyl-2,2'-bipyridine; bis(hexafluoro--phosphanuide); pyrazine
• 1782116-92-0
• (pyrazin-2-yl)rutheniumbis(ylium); 4,4'-dimethyl-2,2'-bipyridine; bis(hexafluoro-lambda-phosphanuide); pyrazine
• (2,2'-Bipyrazine) (2,2'-linked (4-methylpyridine)) ruthenium hexafluorophosphate

• Inchi： 1S/C12H12N2.2C8H6N4.2F6P.Ru/c1-9-3-5-13-11(7-9)12-8-10(2)4-6-14-12;2*1-3-11-7(5-9-1)8-6-10-2-4-12-8;2*1-7(2,3,4,5)6;/h3-8H,1-2H3;2*1-6H;;;/q;;;2*-1;+2
• InChI Key： WHNZUEDXAPSDJT-UHFFFAOYSA-N
• SMILES： [Ru+2].[P-](F)(F)(F)(F)(F)F.[P-](F)(F)(F)(F)(F)F.N1C=CC(C)=CC=1C1C=C(C)C=CN=1.N1C=CN=CC=1C1C=NC=CN=1.N1C=CN=CC=1C1C=NC=CN=1

Computed Properties

• Exact Mass: 734.999822g/mol
• Monoisotopic Mass: 734.999822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 53
• Rotatable Bond Count: 0
• Complexity: 610
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129

Additional information on (2,2'-Bipyrazine) (2,2'-linked (4-methylpyridine)) ruthenium hexafluorophosphate

Compound CAS No. 1782116-92-0: Ruthenium Hexafluorophosphate with (2,2'-Bipyrazine) and (2,2'-Linked (4-Methylpyridine)) Ligands

Ruthenium hexafluorophosphate is a versatile compound that has gained significant attention in the field of coordination chemistry and materials science. The compound in question, CAS No. 1782116-92-0, is a ruthenium complex featuring (2,2'-bipyrazine) and (2,2'-linked (4-methylpyridine)) ligands. This combination of ligands imparts unique electronic and structural properties to the complex, making it a subject of interest for researchers exploring advanced materials and catalytic systems.

The (2,2'-bipyrazine) ligand is known for its ability to form stable coordination complexes with transition metals like ruthenium. Its rigid structure and conjugated π-system facilitate efficient electron transfer processes, which are crucial for applications in optoelectronics and photocatalysis. Similarly, the (4-methylpyridine) ligand introduces steric bulk and electron-donating methyl groups, further tuning the electronic properties of the ruthenium center.

Recent studies have highlighted the potential of this compound in energy-related applications. For instance, researchers have investigated its role as a photosensitizer in dye-sensitized solar cells (DSSCs). The combination of bipyrazine and methylpyridine ligands enhances light absorption in the visible region while maintaining high charge separation efficiency. This makes the compound a promising candidate for improving the efficiency of solar energy conversion systems.

In addition to photovoltaic applications, this ruthenium complex has shown potential in electrocatalysis. The hexafluorophosphate counterion provides excellent solubility in polar solvents, enabling its use in homogeneous catalytic systems. Recent experiments have demonstrated its effectiveness as a catalyst for hydrogen evolution reactions (HER), a critical process in renewable energy storage technologies.

The synthesis of this compound typically involves a two-step process: first, the preparation of the ruthenium precursor with bipyrazine ligands; second, the incorporation of the methylpyridine ligand under controlled conditions. Advanced characterization techniques such as X-ray crystallography and UV-Vis spectroscopy are employed to confirm the structure and electronic properties of the final product.

From a structural standpoint, the compound exhibits a distorted octahedral geometry around the ruthenium center. The bipyrazine ligands occupy two mutually trans positions, while the methylpyridine ligand adopts an equatorial position due to steric considerations. This geometry optimizes both electronic communication between ligands and stability of the complex.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations reveal that the methyl groups on the pyridine ring modulate the HOMO-LUMO gap, thereby influencing its redox properties. These findings are particularly valuable for designing next-generation catalysts with tailored electronic characteristics.

In terms of environmental impact, this compound demonstrates low toxicity compared to other transition metal complexes commonly used in industrial applications. Its stability under ambient conditions further enhances its suitability for large-scale applications without posing significant risks to human health or ecosystems.

Looking ahead, ongoing research is focused on optimizing the synthesis conditions to enhance yield and purity while reducing costs. Additionally, efforts are being made to explore new applications in areas such as organic synthesis and sensing technologies.